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Centbucridine Technical Profile

The table below summarizes the core information available on Centbucridine:

Aspect Technical Details
IUPAC Name 4-N-butylamino-1,2,3,4-tetrahydroacridine hydrochloride [1]
Institute Central Drug Research Institute (CDRI), Lucknow [2] [1] [3]

Development Status

Pharmacological Class

Relative Potency (Animal
Models)

Effective Concentration

Relative Toxicity (Animal
LDso)

Licensed for marketing (Themis Chemical Ltd., Mumbai, 1987) [3].
Current market status is unclear.

Local Anesthetic (Quinoline derivative) [1]

5-8 times more active than Lidocaine for infiltration anesthesia [1]

0.2-0.5% for infiltration & nerve block (compared to 1-2% for Lidocaine)

[1]

Approximately one-fourth the toxicity of Lidocaine [1]
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Human Clinical Trial Summary

A key double-blind study compared Centbucridine to the standard therapy, Lidocaine [1].

Trial Parameter Centbucridine (0.5%) Lidocaine (2%)

Study Design Randomized, double-blind, non-crossover
trial in 87 patients for minor surgery [1].

Efficacy (Good 32 of 43 patients 35 of 44 patients

Response)

Onset & Duration  Comparable to Lidocaine Comparable to Centbucridine
Repeat Injections  16% of cases Not Specified

Required

Safety Profile Well tolerated; one report of itching at Significant blood pressure changes

injection site; fewer significant BP changes more frequently observed [1].

[1].

Conceptual Experimental Workflow

While specific protocols are not available, the high-level development pathway can be visualized. The
following diagram outlines the general sequence of activities from initial synthesis through to clinical

evaluation in humans.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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